Cas no 52749-61-8 (1,2-Naphthalenedione, 6-methyl-)

• Product Name: 1,2-Naphthalenedione, 6-methyl-
• CAS No: 52749-61-8
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 358952
• PubChem ID: 12316552
• Update Time: 2025-04-19

1,2-Naphthalenedione, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedione, 6-methyl-
• 6-methylnaphthalene-1,2-dione
• SCHEMBL16900338
• 6-Methyl-1,2-naphthoquinone
• AKOS006372227
• DTXSID10487702
• 52749-61-8

• Inchi： 1S/C11H8O2/c1-7-2-4-9-8(6-7)3-5-10(12)11(9)13/h2-6H,1H3
• InChI Key： MTSMWQUGXMUFRU-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2C=C(C)C=CC=21)=O

Computed Properties

• Exact Mass: 172.05244
• Monoisotopic Mass: 172.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones